As climate change becomes increasingly evident, reducing greenhouse gases including CO2 has received growing attention. Because CO2 is thermodynamically very stable, its conversion into value-added chemicals such as CO, CH4, or C2H4 is difficult, and developing efficient catalysts for CO2 conversion is important work. CO2 can be converted using the gas-phase reaction, liquid-phase reaction, photocatalytic reaction, or electrochemical reaction. The gas-phase reaction includes the dry reforming of methane using CO2 and CH4, or CO2 hydrogenation using CO2 and H2. The liquid-phase reaction includes formic acid formation from pressurized CO2 and H2 in aqueous solution. The photocatalytic reaction is commonly known as artificial photo-synthesis, and produces chemicals from CO2 and H2O under light irradiation. The electrochemical reaction can produce chemicals from CO2 and H2O using electricity. In this review, the heterogeneous catalysts used for the gas-phase reaction or electrochemical reactions are discussed, because the liquid-phase reaction and photocatalytic reaction typically suffer from low productivity and poor durability. Because the gas-phase reaction requires a high reaction temperature of > 600 °C, obtaining good durability is important. The strategies for designing catalysts with good activity and durability will be introduced. Various materials have been tested for electrochemical conversion, and it has been shown that specific metals can produce specific products, such as Au or Ag for CO, Sn or Bi for formate, Cu for C2H4. Other unconventional catalysts for electrochemical CO2 reduction are also introduced.

Synthetic paraffinic kerosene (SPK) is an ultra-clean fuel with low aromatic content and negligible quantities of sulfur compounds. Although, SPK has a good potential to replace the conventional fuel Jet A-1, it also has some deficiencies. One of them is the low lubricity compared to its conventional counterpart Jet A-1. To improve the lubricity of SPK, three selected additives have been mixed with SPK at different concentrations. The lubricity of the samples was determined experimentally and the samples that meet the industry specifications have been studied further. The effect of the additives on the physicochemical properties, such as, density, flash point, freezing point, viscosity, and heat content, were investigated. Linoleic acid was found to be an excellent lubricity improver even at a very low concentration and its negative impact on the other physicochemical properties was found to be insignificant. Ethyl oleate also demonstrated significant improvement in lubricity at low concentrations but had a negative impact on the fuel’s freezing point at high concentrations. Quinoline, at high concentrations, elevated the blend’s freezing point above the acceptable limits. In parallel to the experimental campaign, a pre-existing mathematical modelling tool was utilized to predict the properties of interest. The lubricity model was successfully introduced into the mathematical model in order to improve the capabilities of the model. Linoleic acid sample showed the best improvement in lubricity of SPK with wear scar diameter of 417 μm; well below the ASTM D7566 maximum limit of 850 μm. The dual nature of this study facilitated the optimization of the physicochemical properties of the fuel samples.

With the rapid rise in global population over the past decades, there has been a corresponding surge in demand for resources such as food and energy. As a consequence, the rate of waste generation and resultant pollution levels have risen drastically. Currently, most organic solid wastes are either land applied or sent to landfills, with the remaining fraction incinerated or anaerobically digested. However, with the current emphasis on the reduction of emissions, nutrient recovery, clean energy production and circular economy, it is important to revisit some of the conventional methods of treating these wastes and tap into their largely unrealized potential in terms of environmental and economic benefits. Wastewater sludge, with its high organic content and fairly constant supply, provides a great opportunity to implement some of these strategies using thermochemical conversion technologies, which are considered as one of the alternatives for upcycling such waste streams. This paper summarizes the results of prominent studies for valorizing wastewater sludge through thermochemical conversion technologies while drawing inferences and identifying relationships between different technical and operating parameters involved. This is followed by sections emphasizing the environmental and economic implications of these technologies, and their corresponding products in context of the broader fields of waste-to-energy, nutrient recycling and the progress towards a circular economy.

The non-inertive-feedback thermofluidic engine (NIFTE) is a two-phase thermofluidic oscillator capable of utilizing heat supplied at a steady temperature to induce persistent thermal-fluid oscillations. The NIFTE is appealing in its simplicity and ability to operate across small temperature differences, reported as low as 30 ∘C in early prototypes. But it is also expected that the NIFTE will exhibit low efficiencies relative to conventional heat recovery technologies that target higher-grade heat conversion. Mathematical modeling can help assess the full potential of the NIFTE technology. Our analysis is based on a nonlinear model of the NIFTE, which we extend to encompass irreversible thermal losses. Both models predict that a NIFTE may exhibit multiple cyclic steady states (CSS) for certain design configurations, either stable or unstable, a behavior that had never been hypothesized. A parametric analysis of the main design parameters of the NIFTE is then performed for both models. The results confirm that failure to include the irreversible thermal losses in the NIFTE model can grossly overpredict its performance, especially over extended parameter domains. Lastly, we use the NIFTE model with irreversible thermal losses to assess the optimization potential of this technology by conducting a multi-objective optimization. Our results reveal that most of the optimization potential is achievable via targeted modifications of three design parameters only. The Pareto frontier between exergetic efficiency and power output is also found to be highly sensitive to these optimized parameters. The NIFTE is of practical relevance to a range of applications, including the development of solar-driven pumps to support small-holder irrigation in the developing world. Given its low capital cost, potential improvements greater than 50% in efficiency or power output are significant for the uptake of this technology. Conventional heat recovery technologies are known to have higher efficiencies than those reported in this work, but they also have more complex designs and operations, higher capital costs, and may not even be feasible for the temperature differences considered herein. Future work should focus on confirming this model-based assessment via dedicated experimental campaigns and on investigating design modifications to mitigate irreversible thermal losses.

Living organisms in analogy with chemical factories use simple molecules such as sugars to produce a variety of compounds which are necessary for sustaining life and some of which are also commercially valuable. The metabolisms of simple (such as bacteria) and higher organisms (such as plants) alike can be exploited to convert low value inputs into high value outputs. Unlike conventional chemical factories, microbial production chassis are not necessarily tuned for a single product overproduction. Despite the same end goal, metabolic and industrial engineers rely on different techniques for achieving productivity goals. Metabolic engineers cannot affect reaction rates by manipulating pressure and temperature, instead they have at their disposal a range of enzymes and transcriptional and translational processes to optimize accordingly. In this review, we first highlight how various analytical approaches used in metabolic engineering and synthetic biology are related to concepts developed in systems and control engineering. Specifically, how algorithmic concepts derived in operations research can help explain the structure and organization of metabolic networks. Finally, we consider the future directions and challenges faced by the field of metabolic network modeling and the possible contributions of concepts drawn from the classical fields of chemical and control engineering. The aim of the review is to offer a current perspective of metabolic engineering and all that it entails without requiring specialized knowledge of bioinformatics or systems biology.

It is critical for reliable infrastructure planning to address the Food-Energy-Water-Waste (FEW2) nexus at system level. This paper presents the applicability of resilience.io platform across water, energy and waste sectors (including food and agricultural waste) with focus on waste-to-energy pathway, aiming to establish the optimal FEW2 nexus based on economic and environmental indicators. A rich array of technology options, including water production facilities, clean energy technologies and waste-to-energy conversions are evaluated to meet the demand of water and energy (mainly gas and electricity), and the treatment requirement of waste and wastewater. A case study of Hunter Region, the largest region in Australia, is presented in this study, featuring the supply and demand context of developed countries. A full set of scenarios, including business-as-usual (BAU), water and wastewater, power plant decommission, waste-to-energy and policy intervention, is created to present FEW2 nexus from the perspective of individual nodes and the whole system. The results signal the benefits of biogas and syngas generation from anaerobic digestion and gasification for waste-to-energy pathway, alongside findings in water and energy sectors. The outcome of this analysis can then form the foundation of regional planning involving relevant stakeholders, with the modelling tools supporting scenario evaluation and collaborative learning to reach consensus in view of different performance indicators including financial and environmental metrics.

With the concentration of CO2 in the atmosphere increasing beyond sustainable limits, much research is currently focused on developing solutions to mitigate this problem. Possible strategies involve sequestering the emitted CO2 for long-term storage deep underground, and conversion of CO2 into value-added products. Conventional processes for each of these solutions often have high-capital costs associated and kinetic limitations in different process steps. Additionally, CO2 is thermodynamically a very stable molecule and difficult to activate. Despite such challenges, a number of methods for CO2 capture and conversion have been investigated including absorption, photocatalysis, electrochemical and thermochemical methods. Conventional technologies employed in these processes often suffer from low selectivity and conversion, and lack energy efficiency. Therefore, suitable process intensification techniques based on equipment, material and process development strategies can play a key role at enabling the deployment of these processes. In this review paper, the cutting-edge intensification technologies being applied in CO2 capture and conversion are reported and discussed, with the main focus on the chemical conversion methods.

In this study, the conceptual process flowsheet was developed and the economic feasibility of woody biomass conversion to biofuel as feedstock was analysed by considering several promising experimental processes for lignin depolymerization, such as hydrodeoxygenation and hydrogenolysis, along with lignocellulosic biomass fractionation processes. The engineering simulation process toward the commercial production of bio-gasoline from lignocellulosic biomass using SuperPro Designer® was modeled. The compatibility of the end products with the current gasoline specifications was evaluated and various blending options were investigated to meet the octane number and Reid vapor pressure requirement of the product. The economic potential of the simulated engineering process was then evaluated from an economic perspective. The operating costs and capital investment of three scenario using three different catalytic systems were estimated and discussed to assess of the potential of commercializing of woody biomass valorization process. The main potential market segments were identified, including the process by-products such as xylose and cellulose pulp. From the economic evaluation study, it was found that selling the biomass fractionation products alone does have a greater profit than valorization of lignin to produce bio-gasoline, with net present value of RMB 22,653,000 and RMB 177,000, respectively at the same return on investment if the plant is set up in Hong Kong. It was also found that catalysts play a pivotal role in determination of the profitability in the valorization process, not only because of the price of the catalyst, but also the product distributions obtained with various types of it. To obtain the same gross profit, the sale price of bio-gasoline has to be set higher with platinum catalysts than with ruthenium catalysts (nearly 10 folds). Thus, catalyst development and process improvement are crucial in the establishment of bio-based circular economy.

This paper gives a brief review of energy and CO2 emissions related topics resulting from the chemical and related industries. The main issues, challenges and opportunities are highlighted together with perspectives of process alternatives for more efficient energy consumption and CO2 emission management. Analysis of the data indicate that not all available energy resources are being utilized efficiently, while the energy resources causing the largest emissions of CO2 are being used in the largest amounts. Also, the chemical and related industries are among the largest consumers of energy, indicating that solutions for reduction of energy consumption and CO2 emissions in these industries need to be investigated. Information on promising alternatives for reduction of energy consumption and CO2 emissions are collected and a selection of them are evaluated. Also, two specific case studies involving energy intensive separation operations replaced by recently developed technologies that may achieve significant reductions in energy consumption, CO2 emissions and total annualized costs are presented. Through these examples issues of energy need versus CO2 neutral design, sustainable conversion, retrofit design, and process intensification for chemical and related industries are highlighted.

Noble gas separation by microporous materials is a promising alternative to energy-intensive cryogenic distillation method by reducing the separation cost; however, developing novel microporous materials with excellent noble gas separation performance is still challenging due to closing chemical and physical properties among the gases. In this study, we propose to separate the noble gases (He, Ne, Ar, Kr and Xe) utilizing a metal organic framework (MOF), named SIFSIX-3-Zn, with ultra-micron sized 1-dimenssional (1D) channels (3.84 Å). Density functional theory (DFT) calculations reveal that the 1D channels provide significant adsorption potential differences among the noble gas molecules in various sizes: the larger the molecular size, the stronger the adsorption potential. Grand canonical Monte Carlo (GCMC) simulations verify that the MOF exhibits exceptional equilibrium separation performance of noble gases. Remarkably, Xe/He and Xe/Ne adsorption selectivity can be as high as 645 and 596, respectively, at 298 K and 10 kPa. While Xe/Kr selectivity in mixed gas is around 12 with a Xe adsorption amount of about 2.27 mmol/g at 273 K and 100 kPa, making SIFSIX-3-Zn one of the promising materials for equilibrium separation of Xe/Kr mixtures.